Cas no 1216013-12-5 (2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol
• CAS No: 1216013-12-5
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 6185414
• PubChem ID: 82048575
• Update Time: 2025-10-24

2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol
• EN300-1967268
• 1216013-12-5

• Inchi： 1S/C9H10ClFO/c1-6-4-7(9(12)5-10)2-3-8(6)11/h2-4,9,12H,5H2,1H3
• InChI Key： IGGDEZADZKBFKG-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=C(C)C=1)F)O

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol

Comprehensive Overview of 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol (CAS No. 1216013-12-5)

2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol (CAS No. 1216013-12-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a chloro and fluoro substituent, is widely studied for its potential applications in drug synthesis and material science. Researchers are particularly interested in its role as an intermediate in the development of bioactive molecules, owing to its versatile reactivity and stability under various conditions.

The growing demand for fluorinated compounds in modern chemistry has placed 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol at the forefront of innovation. Fluorinated derivatives are known for their enhanced metabolic stability and bioavailability, making them invaluable in the design of next-generation therapeutics. Recent studies highlight its utility in the synthesis of aryl ethanol derivatives, which are pivotal in creating anti-inflammatory and antimicrobial agents. This aligns with the current trend of exploring sustainable chemical processes and green chemistry, as industries seek eco-friendly alternatives to traditional synthetic methods.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol in drug discovery?" The answer lies in its ability to serve as a building block for complex molecules. Its chloro and fluoro groups provide reactive sites for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models predict the efficacy of novel compounds before laboratory synthesis.

Another hot topic is the safety and handling of 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol. While it is not classified as a hazardous material, proper laboratory practices are essential to ensure safe usage. Researchers often inquire about its storage conditions and compatibility with other reagents. Best practices recommend storing it in a cool, dry place away from strong oxidizers, as highlighted in recent chemical safety databases.

The synthesis of 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol typically involves the reaction of 4-fluoro-3-methylbenzaldehyde with chloroacetyl chloride, followed by reduction. This process has been optimized to achieve high yields and purity, meeting the stringent requirements of pharmaceutical-grade intermediates. Innovations in catalytic reduction and flow chemistry have further enhanced the efficiency of its production, reducing waste and energy consumption.

In the context of intellectual property, CAS No. 1216013-12-5 has been referenced in several patents related to heterocyclic compounds and medicinal chemistry. Its inclusion in patent filings underscores its commercial potential and the competitive landscape of fine chemical manufacturing. Companies are actively investing in scalable synthesis routes to meet the rising demand from the pharmaceutical and agrochemical sectors.

Environmental considerations are also a key focus area. The biodegradability and ecological impact of 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol are subjects of ongoing research. Regulatory bodies emphasize the importance of life cycle assessment (LCA) for such compounds to ensure compliance with REACH and other global standards. This aligns with the broader industry shift toward sustainable chemistry and corporate social responsibility.

Looking ahead, the versatility of 2-chloro-1-(4-fluoro-3-methylphenyl)ethan-1-ol positions it as a critical component in the development of innovative solutions across multiple industries. Whether in drug discovery, material science, or agricultural chemistry, its unique properties continue to inspire new applications. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.